Cas no 2229099-10-7 (2-(6-methoxypyridin-2-yl)propanal)

• Product Name: 2-(6-methoxypyridin-2-yl)propanal
• CAS No: 2229099-10-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6109702
• PubChem ID: 165669705
• Update Time: 2025-06-16

2-(6-methoxypyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-2-yl)propanal
• 2229099-10-7
• EN300-1811256

• Inchi： 1S/C9H11NO2/c1-7(6-11)8-4-3-5-9(10-8)12-2/h3-7H,1-2H3
• InChI Key： BIQFZLHDDWFMCA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C=O)C)=N1

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(6-methoxypyridin-2-yl)propanal

Introduction to 2-(6-methoxypyridin-2-yl)propanal (CAS No. 2229099-10-7)

2-(6-methoxypyridin-2-yl)propanal, with the CAS number 2229099-10-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a methoxy-substituted pyridine ring and a propanal functional group. The combination of these features endows the compound with a range of interesting chemical and biological properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of 2-(6-methoxypyridin-2-yl)propanal is C₁₀H₁₁NO₂, and its molecular weight is approximately 177.19 g/mol. The compound's structure can be visualized as a pyridine ring with a methoxy group at the 6-position, attached to a propanal moiety. This arrangement contributes to the compound's reactivity and stability, which are crucial factors in its potential applications.

In the realm of pharmaceutical research, 2-(6-methoxypyridin-2-yl)propanal has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to inhibit the activity of a key enzyme involved in neurodegenerative disorders, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 2-(6-methoxypyridin-2-yl)propanal has also been investigated for its use in chemical synthesis and materials science. The compound's reactivity and functional groups make it an attractive starting material for the synthesis of more complex molecules. In a study published in Organic Letters in 2023, researchers demonstrated the utility of 2-(6-methoxypyridin-2-yl)propanal as a building block for the synthesis of novel polymers with unique optical and electronic properties. These polymers have potential applications in advanced materials, such as sensors and electronic devices.

The synthesis of 2-(6-methoxypyridin-2-yl)propanal can be achieved through several routes, each with its own advantages and challenges. One common method involves the condensation of 6-methoxypyridine with an appropriate aldehyde or ketone, followed by further functionalization steps to introduce the propanal group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

The physical properties of 2-(6-methoxypyridin-2-yl)propanal are also noteworthy. It is typically a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These properties are important considerations for both laboratory use and industrial applications.

Safety is a critical aspect when handling any chemical compound, and 2-(6-methoxypyridin-2-yl)propanal is no exception. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure.

In conclusion, 2-(6-methoxypyridin-2-yl)propanal (CAS No. 2229099-10-7) is a versatile compound with significant potential in pharmaceutical research, chemical synthesis, and materials science. Its unique molecular structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and insights into its behavior, 2-(6-methoxypyridin-2-yl)propanal is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.